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Cancer
Type

Trial Phase &
Design

Patient Population
Median
PFS

Key Findings &
Context

HER2-
negative
Breast
Cancer [1]

Phase 2, single-
arm [1]

HR+ cohort (n=26) 9.2 months
(95% CI:

7.4, 11.9)
[1]

Demonstrated
meaningful and

durable clinical activity
[1]

TNBC cohort (n=62) 5.5 months
(95% CI:

3.7, 7.3) [1]

Gastric
Cancer [1]

Phase 2,

randomized vs.
placebo [1]

Patients responsive to

1st-line platinum chemo
(n=71 pamiparib)

3.7 months
(95% CI:
1.9, 5.3) [1]

Not statistically
significant vs.
placebo (2.1 months);

HR=0.799; p=0.1428.
Trial under-enrolled [1]

Advanced
Solid
Tumors [2]

Phase 1b, combo
with

Temozolomide
(TMZ) [2]

Mixed locally
advanced/metastatic

tumors (Dose Expansion,
n=73)

2.8 months
(95% CI not

provided)
[2]

Modest antitumor
activity; PFS for combo

was generally short [2]
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The PFS data in the table above comes from robust clinical trial designs. Here are the key methodological

details:

For HER2-negative Breast Cancer and Gastric Cancer Trials [1]

Primary Endpoint Assessment: PFS was assessed according to RECIST v1.1 (Response
Evaluation Criteria in Solid Tumors).

Review Process: In the breast cancer trial, PFS was reviewed by both an Independent
Review Committee (IRC) and investigators to minimize bias.

Trial Design: The breast cancer study was an open-label, single-arm trial, while the gastric
cancer study was a double-blind, randomized, placebo-controlled trial, which is considered

the gold standard for generating comparative efficacy data.

For Advanced Solid Tumors Trial (Combination with Temozolomide) [2]

Study Design: This was a two-stage, open-label, multicenter Phase 1b study.

Primary Focus: The primary objectives were to determine the safety, tolerability, and
recommended phase 2 dose of the combination therapy. Efficacy measures like PFS were

secondary endpoints in this context.

Pamiparib's Mechanism of Action and Trial Workflow

To better understand how pamiparib works and how it was evaluated, the following diagrams illustrate its

mechanism of action as a PARP inhibitor and a generalized workflow of the clinical trials from which this

data is derived.
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Pamiparib's Mechanism of Action as a PARP Inhibitor
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Generalized Clinical Trial Workflow for Pamiparib Studies

Summary of Key Findings
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Promising Efficacy in gBRCAm Breast Cancer: The most compelling PFS data for pamiparib is in

patients with advanced, HER2-negative breast cancer harboring germline BRCA1/2 mutations,
especially in the HR-positive subgroup which showed a median PFS of over 9 months [1].

Limited Role in Gastric Cancer: As a maintenance therapy in gastric cancer, pamiparib showed a
numerical but not statistically significant improvement in PFS. The clinical relevance is uncertain,

particularly as the trial did not meet its enrollment target [1].
Combination Therapy Potential: Research into combining pamiparib with other agents like

temozolomide is ongoing. Initial phase 1b data suggests a manageable safety profile but modest
efficacy in unselected solid tumors, indicating that future studies may need to focus on specific

biomarker-defined populations [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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